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Compound Name: Thermohexamine hydrochloride

Cat. No.: B15596650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Thermohexamine is a novel linear hexaamine, identified as N,N'-bis(3-aminopropyl)-1,4-

butanediamine, previously isolated from the sea urchin Hemicentrotus pulcherrimus. This

document provides a comprehensive technical overview of Thermohexamine hydrochloride,

including its molecular characteristics, and aims to serve as a foundational resource for

researchers exploring its potential therapeutic applications. Due to the novelty of this

compound, publicly available data on its specific biological activities, experimental protocols,

and signaling pathways is currently limited. This guide presents the core molecular information

and outlines a theoretical framework for future research based on the known functions of other

polyamines.

Molecular Profile of Thermohexamine Hydrochloride
The fundamental molecular details of Thermohexamine hydrochloride are crucial for any

experimental design and data interpretation.
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Property Value

IUPAC Name
N,N'-bis(3-aminopropyl)butane-1,4-diamine

dihydrochloride

Synonyms Thermohexamine dihydrochloride

Molecular Formula C₁₀H₂₈N₄Cl₂

Molecular Weight 275.26 g/mol

Canonical SMILES C(CCNCCCN)CNCCCN.Cl.Cl

InChI Key YZYXWVULKAMXQI-UHFFFAOYSA-N

CAS Number Not available

Table 1: Molecular data for Thermohexamine hydrochloride.

Background and Significance
Polyamines are ubiquitous polycations that play essential roles in numerous cellular processes,

including cell growth, differentiation, and proliferation. Their interactions with macromolecules

such as DNA, RNA, and proteins make them critical regulators of gene expression and signal

transduction. The discovery of novel polyamines like Thermohexamine from marine organisms

opens new avenues for investigating their unique biological functions and potential as

therapeutic agents. The structural characteristics of Thermohexamine, a linear hexaamine,

suggest it may exhibit distinct binding affinities and biological activities compared to more

common polyamines like spermine and spermidine.

Hypothetical Signaling Pathways and Biological
Functions
While specific signaling pathways involving Thermohexamine have not been elucidated, its

structure as a polyamine suggests potential involvement in pathways known to be modulated

by other polyamines.
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Figure 1: Hypothetical signaling pathway for Thermohexamine.

Proposed Experimental Protocols
To elucidate the biological functions of Thermohexamine hydrochloride, a series of well-

defined experimental protocols are necessary.

Cell Viability and Proliferation Assay
Objective: To determine the effect of Thermohexamine hydrochloride on the growth and

viability of various cell lines (e.g., cancer cell lines, normal cell lines).

Methodology:

Culture cells in appropriate media and conditions.
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Treat cells with a range of concentrations of Thermohexamine hydrochloride for 24, 48,

and 72 hours.

Assess cell viability using an MTT or WST-1 assay.

Measure cell proliferation using a BrdU incorporation assay or by direct cell counting.

Data analysis to determine the IC₅₀ (half-maximal inhibitory concentration).

In Vitro Binding Assays
Objective: To investigate the interaction of Thermohexamine hydrochloride with nucleic

acids and proteins.

Methodology:

DNA/RNA Binding: Use techniques such as electrophoretic mobility shift assays (EMSA),

fluorescence spectroscopy, or isothermal titration calorimetry (ITC) to assess the binding

affinity and specificity of Thermohexamine to various DNA and RNA structures.

Protein Binding: Employ surface plasmon resonance (SPR) or ITC to study the interaction

with target proteins known to be regulated by polyamines (e.g., enzymes involved in

polyamine metabolism, transcription factors).

Gene Expression Analysis
Objective: To identify genes and cellular pathways modulated by Thermohexamine
hydrochloride treatment.

Methodology:

Treat cells with a specific concentration of Thermohexamine hydrochloride for a defined

period.

Isolate total RNA from treated and untreated cells.

Perform quantitative real-time PCR (qRT-PCR) for specific target genes or a global

transcriptomic analysis using RNA sequencing (RNA-seq).
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Bioinformatic analysis to identify differentially expressed genes and enriched pathways.

Proposed Experimental Workflow
The following workflow provides a logical progression for the initial investigation of

Thermohexamine hydrochloride's biological activities.
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Figure 2: Proposed experimental workflow for Thermohexamine research.
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Future Directions and Conclusion
Thermohexamine hydrochloride represents a novel chemical entity with the potential for

significant biological activity. The information and proposed experimental frameworks provided

in this guide are intended to catalyze further research into its mechanism of action and

therapeutic potential. Future studies should focus on a systematic evaluation of its effects in

various disease models, particularly in oncology and neurobiology, where polyamine

metabolism is often dysregulated. The elucidation of its specific molecular targets and signaling

pathways will be paramount in unlocking its full potential for drug development.

To cite this document: BenchChem. [Unveiling Thermohexamine Hydrochloride: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596650#thermohexamine-hydrochloride-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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